Cas no 53683-72-0 (Picrasa-3,13(21)-diene-2,16-dione,11,20-epoxy-1,11,12,15-tetrahydroxy-, (1b,11b,12a,15b)- (9CI))

• Product Name: Picrasa-3,13(21)-diene-2,16-dione,11,20-epoxy-1,11,12,15-tetrahydroxy-, (1b,11b,12a,15b)- (9CI)
• CAS No: 53683-72-0
• MF: C₂₀H₂₄O₈
• MW: 392.399766921997
• CID: 381721
• PubChem ID: 315130
• Update Time: 2025-04-19

Picrasa-3,13(21)-diene-2,16-dione,11,20-epoxy-1,11,12,15-tetrahydroxy-, (1b,11b,12a,15b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picrasa-3,13(21)-diene-2,16-dione,11,20-epoxy-1,11,12,15-tetrahydroxy-, (1b,11b,12a,15b)- (9CI)
• Δ13,18-Glaucarubolon
• .DELTA.13-Dehydroglaucarubolone
• NSC238189
• NSC-238189
• 53683-72-0
• DTXSID20311125
• GLAUCARUBOLINE,13-DEHYDRO-

• Inchi： 1S/C20H24O8/c1-7-4-10(21)15(24)18(3)9(7)5-11-19-6-27-20(26,17(18)19)14(23)8(2)12(19)13(22)16(25)28-11/h4,9,11-15,17,22-24,26H,2,5-6H2,1,3H3
• InChI Key： KLIWNUFFQIBFNA-UHFFFAOYSA-N
• SMILES： O1CC23C4C(C(=O)OC2CC2C(C)=CC(C(C2(C)C3C1(C(C4=C)O)O)O)=O)O

Computed Properties

• Exact Mass: 392.14711772g/mol
• Monoisotopic Mass: 392.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids